Cas no 1804402-32-1 (2-Bromomethyl-5-cyano-3-ethylbenzoic acid)

• Product Name: 2-Bromomethyl-5-cyano-3-ethylbenzoic acid
• CAS No: 1804402-32-1
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5009762
• Update Time: 2025-10-20

2-Bromomethyl-5-cyano-3-ethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-5-cyano-3-ethylbenzoic acid

• Inchi： 1S/C11H10BrNO2/c1-2-8-3-7(6-13)4-9(11(14)15)10(8)5-12/h3-4H,2,5H2,1H3,(H,14,15)
• InChI Key： ZUTFDWJBMLWYKK-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=O)O)=CC(C#N)=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromomethyl-5-cyano-3-ethylbenzoic acid

Comprehensive Overview of 2-Bromomethyl-5-cyano-3-ethylbenzoic acid (CAS No. 1804402-32-1)

In the realm of fine chemicals and pharmaceutical intermediates, 2-Bromomethyl-5-cyano-3-ethylbenzoic acid (CAS No. 1804402-32-1) has garnered significant attention due to its versatile applications in organic synthesis. This compound, characterized by its bromomethyl and cyano functional groups, serves as a pivotal building block in the development of advanced materials and bioactive molecules. Researchers and industry professionals are increasingly exploring its potential in drug discovery, agrochemicals, and specialty polymers, aligning with the growing demand for high-performance intermediates.

The structural uniqueness of 2-Bromomethyl-5-cyano-3-ethylbenzoic acid lies in its ethyl-substituted benzoic acid backbone, which enhances its reactivity in nucleophilic substitution reactions. This property makes it invaluable for constructing complex molecular architectures, such as heterocyclic compounds and pharmaceutical scaffolds. Recent studies highlight its role in synthesizing kinase inhibitors and antimicrobial agents, addressing pressing challenges in personalized medicine and antibiotic resistance—a topic frequently searched in scientific forums and AI-driven research platforms.

From a synthetic chemistry perspective, the bromomethyl group in this compound offers a reactive handle for further functionalization, enabling the introduction of diverse substituents via cross-coupling reactions. Meanwhile, the cyano group contributes to electron-withdrawing effects, influencing the compound’s solubility and binding affinity in target applications. Such features resonate with trending searches like "how to modify benzoic acid derivatives" or "applications of cyano groups in drug design," reflecting user interest in modular synthetic strategies.

Environmental and regulatory considerations also shape the discourse around 2-Bromomethyl-5-cyano-3-ethylbenzoic acid. As industries prioritize green chemistry principles, questions about its biodegradability and sustainable synthesis routes frequently arise. Innovations in catalytic methods and solvent-free reactions are being explored to minimize waste, aligning with global sustainability goals—a hotspot in both academic and industrial SEO queries.

In summary, 2-Bromomethyl-5-cyano-3-ethylbenzoic acid (CAS No. 1804402-32-1) exemplifies the convergence of structural ingenuity and practical utility in modern chemistry. Its relevance to drug development, material science, and sustainable practices ensures its prominence in ongoing research and commercial applications, making it a compound of enduring interest to scientists and innovators worldwide.